4,5-Difluoro-3-methoxyphenyl acetic acid

• CAS No.: 887585-35-5
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: 2-(3,4-difluoro-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H8F2O3/c1-14-7-3-5(4-8(12)13)2-6(10)9(7)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: SBJJRVSWJFKCHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CC(=O)O)F)F

Description

4,5-Difluoro-3-methoxyphenyl acetic acid is a fluorinated derivative of phenylacetic acid, characterized by a methoxy group (-OCH₃) at the 3-position and fluorine atoms at the 4- and 5-positions on the aromatic ring. This structural configuration imparts unique electronic and steric properties, distinguishing it from non-fluorinated or differently substituted analogs. Such compounds are often explored in pharmaceutical and agrochemical research due to fluorine’s ability to enhance metabolic stability, bioavailability, and binding affinity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural analogs of 4,5-Difluoro-3-methoxyphenyl acetic acid include substituted phenylacetic acids with variations in functional groups and substitution patterns. Below is a detailed comparison based on substituent effects, physicochemical properties, and inferred applications.

Table 1: Structural and Functional Comparison of Phenylacetic Acid Derivatives

Compound Name	Substituents	Similarity Score	Key Properties and Applications
4,5-Difluoro-3-methoxyphenyl acetic acid	3-OCH₃, 4-F, 5-F	N/A	High acidity (due to electron-withdrawing F), potential for H-bonding; applications in drug design.
4-Ethoxy-3-methoxyphenylacetic acid (CAS 93-40-3)	3-OCH₃, 4-OCH₂CH₃	0.96	Lower acidity than fluoro analogs; increased lipophilicity due to ethoxy group; used as synthetic intermediates.
3,4,5-Trimethoxyphenylacetic acid (CAS 951-82-6)	3-OCH₃, 4-OCH₃, 5-OCH₃	0.91	Reduced acidity (electron-donating OCH₃ groups); high lipophilicity; studied in natural product synthesis.
2-(3,5-Dimethoxyphenyl)acetic acid (CAS 4670-10-4)	3-OCH₃, 5-OCH₃	0.89	Moderate acidity; distinct substitution pattern may alter receptor binding in bioactive molecules.

Key Observations:

Substituent Effects on Acidity: Fluorine’s electron-withdrawing nature increases the acidity of the acetic acid group in 4,5-Difluoro-3-methoxyphenyl acetic acid compared to methoxy- or ethoxy-substituted analogs. Methoxy and ethoxy groups, being electron-donating, reduce acidity and increase lipophilicity, as seen in 4-Ethoxy-3-methoxyphenylacetic acid.

Spatial and Electronic Effects :

• The 3,4,5-trisubstituted analogs (e.g., 3,4,5-Trimethoxyphenylacetic acid) exhibit symmetrical substitution, which may improve crystallinity or binding symmetry in coordination chemistry.
• Fluorine’s small atomic radius minimizes steric hindrance, allowing tighter molecular packing or receptor binding compared to bulkier ethoxy groups.

Applications :

• Fluorinated derivatives like 4,5-Difluoro-3-methoxyphenyl acetic acid are prioritized in drug development for enhanced metabolic stability and target affinity.
• Ethoxy- and methoxy-rich analogs are often utilized as intermediates in organic synthesis or natural product isolation due to their solubility profiles.

Research Findings and Mechanistic Insights

• Functional Group Interactions: The acetic acid moiety (-COOH) enables coordination with metal ions or hydrogen bonding, akin to carboxyl-modified biochar used in uranium adsorption (e.g., ASBB’s -COOH groups binding U(VI) via monodentate coordination).
• Fluorine’s Role : Fluorine’s electronegativity may enhance interactions with electron-deficient targets, similar to how carboxyl groups in ASBB improve uranium adsorption efficiency.